1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene

• IUPAC Name: 1-[2-(2,3-dimethylphenoxy)ethoxy]-2-methoxy-4-methylbenzene
• InChI: InChI=1S/C18H22O3/c1-13-8-9-17(18(12-13)19-4)21-11-10-20-16-7-5-6-14(2)15(16)3/h5-9,12H,10-11H2,1-4H3
• InChI Key: BNYZTGIWWNDQNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOC2=CC=CC(=C2C)C)OC
• Molecular Formula: C18H22O3
• Molecular Weight: 286.4 g/mol

Description

1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene, also known as Ostarine or MK-2866, is a selective androgen receptor modulator (SARM) that has been extensively studied in scientific research. It was first developed by GTx, Inc. in the 1990s as a potential treatment for muscle wasting and osteoporosis.

Mechanism of Action

1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene works by selectively binding to androgen receptors in the body, which are found primarily in skeletal muscle and bone tissue. This leads to an increase in protein synthesis and muscle growth, as well as improvements in bone density and strength.
Biochemical and physiological effects:
Studies have shown that 1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene can increase muscle mass and strength in both healthy individuals and those with muscle wasting conditions. It has also been shown to improve bone density and reduce the risk of fractures in postmenopausal women.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene in lab experiments is its selectivity for androgen receptors, which allows for more targeted effects on muscle and bone tissue. However, its use in animal studies may be limited by its relatively short half-life and the need for frequent dosing.

Future Directions

There are several potential future directions for research on 1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene, including its use in combination with other drugs for treating muscle wasting and osteoporosis. It may also be investigated for its potential use in improving muscle function in older adults or in individuals with chronic diseases that affect muscle mass and strength. Additionally, further studies may be conducted to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene involves several steps, including the reaction of 2,3-dimethylbenzene with 2-(2-methoxy-4-methylphenoxy)ethanol in the presence of a base catalyst. The resulting product is then purified using various techniques, such as chromatography and recrystallization.

Scientific Research Applications

1-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2,3-dimethylbenzene has been studied extensively for its potential use in treating muscle wasting, osteoporosis, and other conditions that result in muscle loss. It has also been investigated as a performance-enhancing drug for athletes, although its use in this context is prohibited by the World Anti-Doping Agency.